3-oxo-N-(4-phenyl-1,3-thiazol-2-yl)butanamide

• Molecular Formula: C13H12N2O2S
• Molecular Weight: 260.31 g/mol
• IUPAC Name: 3-oxo-N-(4-phenyl-1,3-thiazol-2-yl)butanamide
• InChI: InChI=1S/C13H12N2O2S/c1-9(16)7-12(17)15-13-14-11(8-18-13)10-5-3-2-4-6-10/h2-6,8H,7H2,1H3,(H,14,15,17)
• InChI Key: ZOCHBPBYYHGZED-UHFFFAOYSA-N
• SMILES: CC(=O)CC(=O)NC1=NC(=CS1)C2=CC=CC=C2

Description

3-oxo-N-(4-phenyl-1,3-thiazol-2-yl)butanamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. This molecule is commonly referred to as PTTB and is known to possess unique properties that make it useful in various fields of research. In

Scientific Research Applications

PTTB has been extensively studied for its potential applications in scientific research. One of the most promising applications of PTTB is its use as a fluorescent probe for the detection of zinc ions in biological samples. PTTB has been shown to selectively bind to zinc ions and emit fluorescence, making it a useful tool for studying zinc ion dynamics in living cells.

Mechanism of Action

The mechanism of action of PTTB involves its ability to bind to zinc ions and undergo a conformational change, resulting in fluorescence emission. The binding of PTTB to zinc ions is highly selective, making it a useful tool for studying zinc ion dynamics in biological systems.
Biochemical and Physiological Effects
PTTB has been shown to have minimal toxicity and does not affect cell viability, making it a safe tool for scientific research. PTTB has also been shown to selectively bind to zinc ions, making it useful for studying zinc ion dynamics in living cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of PTTB is its ability to selectively bind to zinc ions and emit fluorescence, making it a useful tool for studying zinc ion dynamics in biological systems. However, PTTB has limitations in terms of its sensitivity and selectivity, which may affect its usefulness in certain experiments.

Future Directions

There are several future directions for research on PTTB. One potential direction is the development of more sensitive and selective fluorescent probes for the detection of zinc ions in biological samples. Another direction is the exploration of PTTB's potential applications in other areas of scientific research, such as neuroscience and cancer biology.
Conclusion
In conclusion, PTTB is a synthetic compound that has been extensively studied for its potential applications in scientific research. Its ability to selectively bind to zinc ions and emit fluorescence makes it a useful tool for studying zinc ion dynamics in living cells. While PTTB has limitations in terms of its sensitivity and selectivity, there are several future directions for research on this molecule.

Synthesis Methods

The synthesis of PTTB involves the reaction of 2-amino-4-phenylthiazole with ethyl acetoacetate in the presence of acetic anhydride. The product is then purified using column chromatography to obtain PTTB with a yield of approximately 50%. This synthesis method has been optimized to produce high purity PTTB suitable for scientific research applications.